Cas no 331235-38-2 (2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid)

• Product Name: 2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid
• CAS No: 331235-38-2
• MF: C₁₃H₁₈N₄O₄S
• MW: 326.371421337128
• CID: 5014647
• Update Time: 2025-06-08

2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetic acid
• ST50224087
• 2-(3-methyl-2,6-dioxo-7-pentyl-1,3,7-trihydropurin-8-ylthio)acetic acid
• 2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid

• Inchi： 1S/C13H18N4O4S/c1-3-4-5-6-17-9-10(14-13(17)22-7-8(18)19)16(2)12(21)15-11(9)20/h3-7H2,1-2H3,(H,18,19)(H,15,20,21)
• InChI Key： FUAGTKRSBXVYIT-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2=C(C(NC(N2C)=O)=O)N1CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 461
• XLogP3: 1.6
• Topological Polar Surface Area: 130

Additional information on 2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid

2-(3-Methyl-2,6-Dioxo-7-Pentyl-2,3,6,7-Tetrahydro-1H-Purin-8-Yl)Sulfanylacetic Acid: A Comprehensive Overview

The compound with CAS No. 331235-38-2, known as 2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities. The molecule's structure is characterized by a purine ring system with specific substituents that confer unique properties and potential therapeutic applications.

The purine ring in this compound serves as a central scaffold, with modifications at various positions that influence its pharmacokinetics and bioactivity. The presence of a sulfanylacetic acid group attached to the purine ring introduces additional functional complexity. Recent studies have highlighted the importance of such modifications in enhancing the compound's stability and bioavailability. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that the sulfanyl group can act as a bioisostere for hydroxyl groups, potentially reducing metabolic liabilities while maintaining or improving potency.

One of the most intriguing aspects of this compound is its pentyl substitution at position 7 of the purine ring. This substitution pattern has been shown to significantly affect the molecule's lipophilicity and permeability across biological membranes. A study conducted by Smith et al. (2023) revealed that the pentyl chain enhances the compound's ability to penetrate cellular membranes, thereby increasing its intracellular concentration and efficacy. This finding underscores the importance of alkyl chain length in drug design and delivery.

The methyl group at position 3 of the purine ring further modulates the compound's activity. Methylation is a common strategy in drug development to improve pharmacokinetic profiles and reduce toxicity. In this case, the methyl group contributes to steric hindrance around the purine ring, which can influence binding affinity to target proteins. Recent computational studies using molecular docking have shown that this methyl group plays a critical role in stabilizing interactions with key residues in target binding sites.

From a synthetic perspective, the preparation of 2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanylacetic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The synthesis begins with the preparation of a suitably substituted purine derivative, followed by selective oxidation and functionalization steps to introduce the sulfanylacetic acid moiety. Researchers have reported success in employing green chemistry techniques, such as microwave-assisted synthesis and enzymatic catalysis, to optimize this process and minimize environmental impact.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in inflammatory diseases and cancer. For example, it has been shown to inhibit cyclin-dependent kinases (CDKs) with high specificity, making it a promising candidate for anti-cancer therapy. Preclinical studies conducted by Johnson et al. (2023) revealed that the compound exhibits significant anti-proliferative activity against various cancer cell lines while showing minimal toxicity to normal cells.

The sulfanylacetic acid group also contributes to the compound's antioxidant properties. Antioxidant activity is crucial in mitigating oxidative stress-associated diseases such as neurodegenerative disorders and cardiovascular diseases. Recent research has highlighted that this group can scavenge free radicals effectively without causing off-target effects on cellular signaling pathways.

From an applications standpoint, 2-(3-methyl-2,6-dioxo-7-pentyl-2,3,6,7-tetrahydro-1H-purin-8-Yl)sulfanylacetic acid holds immense potential as a lead compound for drug development. Its unique combination of structural features makes it an ideal candidate for further optimization into clinically relevant drugs. Ongoing research is focused on improving its pharmacokinetic profile through structural modifications while maintaining its therapeutic efficacy.

In conclusion, CAS No 331235 38 2, purine derivative, sulfanylacetic acid, pentyl substitution, and methyl group are key elements defining this compound's identity and functionality. As scientific understanding of its properties continues to grow through cutting-edge research methodologies like CRISPR-based screening and machine learning-driven predictive modeling; this molecule stands at the forefront of innovative therapeutic development.